Cas no 1486470-12-5 (2-(Tert-butoxycarbonylamino)cyclopropanecarboxylic acid)

• Product Name: 2-(Tert-butoxycarbonylamino)cyclopropanecarboxylic acid
• CAS No: 1486470-12-5
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• MDL: MFCD09863454
• CID: 3040904
• PubChem ID: 25324159
• Update Time: 2025-05-26

2-(Tert-butoxycarbonylamino)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-((tert-Butoxycarbonyl)amino)cyclopropanecarboxylic acid
• 2-{[(tert-butoxy)carbonyl]amino}cyclopropane-1-carboxylic acid
• 2-((tert-Butoxycarbonyl)amino)cyclopropanecarboxylic acid
• cis-2-((tert-Butoxycarbonyl)amino)cyclopropanecarboxylic acid
• trans-2-((tert-Butoxycarbonyl)amino)cyclopropanecarboxylic acid
• (1R,2S)-2-((tert-butoxycarbonyl)amino)cyclopropane-1-carboxylic acid
• (1S,2R)-2-((tert-Butoxycarbonyl)amino)cyclopropanecarboxylic acid
• (1S,2S)-2-(TERT-BUTOXYCARBONYLAMINO)CYCLOPROPANECARBOXYLIC ACID
• 18
• 2-(Tert-butoxycarbonylamino)cyclopropanecarboxylic acid
• (1S,2S)-2-tert-Butoxycarbonylamino-cyclopropanecarboxylic acid
• trans-2-{[(tert-butoxy)carbonyl]amino}cyclopropane-1-carboxylic acid
• (1S,2S)-2-[(tert-butoxycarbonyl)amino]cyclopropanecarboxylic acid
• (1S,2S)-2-(Boc-amino)cyclopropanecarboxylic acid
• CS-0021673
• (1S,2S)-2-((tert-butoxycarbonyl)amino)cyclopropane-1-carboxylic acid
• EN300-54115
• 1486470-12-5
• MFCD09863454
• (1S,2S)-2-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclopropanecarboxylic acid
• AKOS022185786
• (1S,2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1S,2S)-
• DS-5293
• (1S,2S)-2-{[(tert-butoxy)carbonyl]amino}cyclopropane-1-carboxylic acid

• MDL： MFCD09863454
• Inchi： 1S/C9H15NO4/c1-9(2,3)14-8(13)10-6-4-5(6)7(11)12/h5-6H,4H2,1-3H3,(H,10,13)(H,11,12)
• InChI Key： NOZMNADEEKQWGO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC1C(=O)O)=O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 1.2

Additional information on 2-(Tert-butoxycarbonylamino)cyclopropanecarboxylic acid

2-(Tert-butoxycarbonylamino)cyclopropanecarboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1486470-12-5, commonly referred to as 2-(tert-butoxycarbonylamino)cyclopropanecarboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a tert-butoxycarbonyl (Boc) protecting group and an amino acid functionality. The integration of these functional groups makes it a versatile building block for various chemical syntheses and applications.

Cyclopropane rings are known for their strained ring structure, which imparts unique electronic and steric properties to the molecule. In the case of 2-(tert-butoxycarbonylamino)cyclopropanecarboxylic acid, the cyclopropane ring is further substituted with a tert-butoxycarbonylamino group and a carboxylic acid moiety. This combination not only enhances the molecule's reactivity but also opens up possibilities for its use in peptide synthesis, drug design, and as a precursor for advanced materials.

Recent studies have highlighted the potential of cyclopropane-containing compounds in medicinal chemistry. For instance, researchers have explored the use of 2-(tert-butoxycarbonylamino)cyclopropanecarboxylic acid as a key intermediate in the synthesis of bioactive molecules. Its ability to participate in various coupling reactions, such as peptide bond formation, has made it an invaluable tool in the construction of complex peptide frameworks. Moreover, the tert-butoxycarbonyl (Boc) group serves as an excellent protecting group for amino functionalities, ensuring precise control over reaction pathways during multi-step syntheses.

In addition to its role in peptide synthesis, 2-(tert-butoxycarbonylamino)cyclopropanecarboxylic acid has also been investigated for its potential in materials science. The cyclopropane ring's inherent strain energy can be harnessed to create high-energy intermediates, which are crucial in the development of novel polymers and nanomaterials. Recent advancements in click chemistry have further expanded its utility, enabling the rapid assembly of complex structures with unprecedented efficiency.

The synthesis of 2-(tert-butoxycarbonylamino)cyclopropanecarboxylic acid typically involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the cyclopropane ring through either thermal or photochemical methods, followed by functionalization with the tert-butoxycarbonyl amino group and carboxylic acid moiety. Researchers have optimized these steps to achieve high yields and excellent stereochemical control, ensuring the compound's reliability as a synthetic intermediate.

From an environmental standpoint, 2-(tert-butoxycarbonylamino)cyclopropanecarboxylic acid demonstrates favorable biodegradation properties under controlled conditions. This makes it an attractive candidate for green chemistry applications, where minimizing environmental impact is a priority. Ongoing research is focused on enhancing its stability under physiological conditions while maintaining its reactivity for biomedical applications.

In conclusion, 2-(tert-butoxycarbonylamino)cyclopropanecarboxylic acid (CAS No. 1486470-12-5) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and promising research outcomes, positions it as a cornerstone in modern chemical innovation. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is set to grow even further.